Cas no 3807-78-1 (6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione)

6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione structure
3807-78-1 structure
Product Name:6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione
CAS No:3807-78-1
MF:C12H4N2O7
MW:288.169363021851
CID:922976
PubChem ID:286362
Update Time:2025-04-19

6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione
    • 6,7-Dinitro-benzo[de]isochromene-1,3-dione
    • 4,5-dinitro-1,8-naphthalic anhydride
    • 4,5-dinitro-naphthalene-1,8-dicarboxylic acid anhydride
    • 4,5-Dinitronaphthalic anhydride
    • 4,5-dinitronaphthalic-1,8-anhydride
    • 4,5-Dinitro-naphthalin-1,8-dicarbonsaeure-anhydrid
    • 4,8-naphthalenedicarboxylic anhydride
    • AC1L651X
    • AC1Q1ZRM
    • AR-1H0435
    • CTK1C4560
    • Naphthalic anhydride,5-dinitro-
    • AKOS003242146
    • 6,7-DINITRO-BENZO(DE)ISOCHROMENE-1,3-DIONE
    • 3807-78-1
    • 4,5-dinitronaphthalene-1,8-di-carboxylic anhydride
    • 1H,8-cd]pyran-1,3-dione, 6,7-dinitro-
    • NSC 144446
    • SCHEMBL4150369
    • NSC-144446
    • DTXSID10301575
    • 4,5-Dinitro-1, 8-naphthalenedicarboxylic anhydride
    • NSC144446
    • DS-005144
    • Inchi: 1S/C12H4N2O7/c15-11-5-1-3-7(13(17)18)10-8(14(19)20)4-2-6(9(5)10)12(16)21-11/h1-4H
    • InChI Key: FQRCSJLFCQWWBV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=C3C(=CC=C(C1=O)C3=2)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 288.00182
  • Monoisotopic Mass: 288.00185047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 129.65
  • LogP: 3.01320
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